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Compound of Interest

Compound Name:
phenyl(4H-1,2,4-triazol-3-

yl)methanol

CAS No.: 18011-28-4

Cat. No.: B3379978

Get Quote

(4-Phenyl-4H-1,2,4-triazol-3-yl)methanol
Executive Summary
CAS Number 138624-62-1 identifies (4-Phenyl-4H-1,2,4-triazol-3-yl)methanol, a functionalized

heterocyclic building block critical in the development of agrochemicals (specifically PDS

inhibitors) and pharmaceutical agents (antifungals and GPCR ligands).

The molecule features a 1,2,4-triazole core substituted at the N4 position with a phenyl group

and at the C3 position with a hydroxymethyl moiety. This specific substitution pattern renders it

a versatile scaffold; the primary alcohol serves as a "chemical handle" for further derivatization

(oxidation, halogenation, etherification), while the triazole ring provides bioisosteric stability and

hydrogen-bonding potential in medicinal chemistry.
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Property Data

CAS Number 138624-62-1

IUPAC Name (4-Phenyl-4H-1,2,4-triazol-3-yl)methanol

Synonyms
4-Phenyl-3-hydroxymethyl-1,2,4-triazole; 3-

(Hydroxymethyl)-4-phenyl-4H-1,2,4-triazole

Molecular Formula C₉H₉N₃O

Molecular Weight 175.19 g/mol

Structure
1,2,4-Triazole ring (N4-Phenyl, C3-CH₂OH, C5-

H)

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, Ethanol; Sparingly

soluble in Water

pKa ~10.5 (Triazole ring proton, estimated)

Synthetic Pathways[1][2][4][6][7]
The synthesis of CAS 138624-62-1 requires the construction of the 1,2,4-triazole ring with

specific regiochemistry. The most authoritative and scalable route involves the Imidate-

Hydrazide Cyclocondensation.

3.1 Primary Route: Imidate-Hydrazide Cyclocondensation
This method is preferred for its high regioselectivity, ensuring the phenyl group resides at N4

and the hydroxymethyl group at C3, while leaving C5 unsubstituted.

Step 1: Formation of Ethyl N-phenylformimidate Aniline is reacted with triethyl orthoformate

to generate the imidate intermediate. This activates the carbon for nucleophilic attack.

Step 2: Hydrazide Condensation The imidate reacts with 2-hydroxyacetohydrazide (glycolic

acid hydrazide).
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Step 3: Thermal Cyclization The resulting intermediate undergoes intramolecular

condensation to close the triazole ring, eliminating ethanol.

3.2 Visualization of Synthesis (DOT)
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Caption: Step-wise synthesis of CAS 138624-62-1 via the Imidate-Hydrazide route.

Reaction Chemistry & Derivatization
The reactivity of CAS 138624-62-1 is dominated by the primary alcohol at C3 and the electron-

deficient triazole ring.

4.1 Key Transformations
Chlorination (Activation): Reaction with thionyl chloride (

) converts the alcohol to a chloromethyl group (CAS 138624-89-2). This is a crucial step for
attaching the triazole core to larger pharmacophores via nucleophilic substitution.

Oxidation: The hydroxymethyl group can be oxidized to the aldehyde or carboxylic acid,

altering the electronic properties of the ring.

Etherification: Standard Williamson ether synthesis allows for the introduction of lipophilic

side chains, essential for adjusting LogP in drug design.

4.2 Visualization of Reactions (DOT)
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Caption: Divergent synthesis pathways starting from CAS 138624-62-1.

Experimental Protocols
Protocol A: Synthesis of (4-Phenyl-4H-1,2,4-triazol-3-yl)methanol
This protocol is designed for high purity and avoids the formation of regioisomers.

Reagents:

Aniline (1.0 eq)

Triethyl orthoformate (1.5 eq)

2-Hydroxyacetohydrazide (1.0 eq)

Ethanol (Solvent)[1]

Glacial Acetic Acid (Catalytic)

Procedure:

Imidate Formation: In a round-bottom flask equipped with a reflux condenser, mix Aniline (9.3

g, 100 mmol) and Triethyl orthoformate (22.2 g, 150 mmol) with a catalytic amount of glacial

acetic acid (5 drops). Reflux for 3 hours. Monitor by TLC for the disappearance of aniline.

Evaporation: Remove excess triethyl orthoformate and ethanol under reduced pressure to

yield crude Ethyl N-phenylformimidate.
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Cyclization: Redissolve the crude imidate in anhydrous Ethanol (100 mL). Add 2-

Hydroxyacetohydrazide (9.0 g, 100 mmol) in one portion.

Reflux: Heat the mixture to reflux for 6–8 hours. A precipitate may begin to form.[1][2][3]

Work-up: Cool the reaction mixture to

in an ice bath. Filter the solid precipitate.[3]

Purification: Recrystallize the crude solid from Ethanol/Water (9:1) to obtain (4-Phenyl-4H-

1,2,4-triazol-3-yl)methanol as white crystals.

Validation: Confirm structure via

-NMR (DMSO-

):

4.50 (s, 2H,

), 5.60 (br s, 1H,

), 7.4-7.6 (m, 5H,

), 8.80 (s, 1H, Triazole

).

Protocol B: Conversion to 3-(Chloromethyl)-4-phenyl-1,2,4-
triazole
Essential for using this CAS as a building block.

Suspend CAS 138624-62-1 (1.75 g, 10 mmol) in Dichloromethane (DCM, 20 mL).

Cool to

and add Thionyl Chloride (

, 1.5 mL) dropwise.
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Stir at room temperature for 2 hours, then reflux for 1 hour.

Evaporate volatiles to dryness. The residue is the hydrochloride salt of the chloromethyl

derivative, ready for coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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